Cas no 1784581-61-8 (1-(4-bromo-2-chlorophenyl)-1H-pyrazole)

• Product Name: 1-(4-bromo-2-chlorophenyl)-1H-pyrazole
• CAS No: 1784581-61-8
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• CID: 4614036
• PubChem ID: 84709197
• Update Time: 2025-05-19

1-(4-bromo-2-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-chlorophenyl)-1H-pyrazole

• Inchi： 1S/C9H6BrClN2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12-13/h1-6H
• InChI Key： STJCENWHPSVKDV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2Cl)C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-bromo-2-chlorophenyl)-1H-pyrazole

Recent Advances in the Study of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole (CAS: 1784581-61-8)

The compound 1-(4-bromo-2-chlorophenyl)-1H-pyrazole (CAS: 1784581-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique bromo- and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anti-inflammatory activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole as a scaffold for developing selective kinase inhibitors. The research team employed a structure-activity relationship (SAR) approach to modify the pyrazole core, leading to derivatives with enhanced binding affinity for specific kinase targets. Notably, one derivative exhibited nanomolar inhibitory activity against JAK3, a kinase implicated in autoimmune disorders. The study also highlighted the compound's favorable pharmacokinetic properties, including oral bioavailability and metabolic stability.

In parallel, a separate investigation reported in Bioorganic & Medicinal Chemistry Letters demonstrated the anti-inflammatory effects of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole. The compound was found to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Mechanistic studies revealed that this activity was mediated through the modulation of the NF-κB signaling pathway. These findings suggest potential applications in treating chronic inflammatory diseases, though further in vivo studies are warranted.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole. A 2024 publication in Organic Process Research & Development described a scalable, one-pot synthesis route utilizing palladium-catalyzed cross-coupling reactions. This method offers improved yields (up to 85%) and reduced environmental impact compared to traditional approaches, addressing a critical need for sustainable production of this pharmacologically relevant scaffold.

The safety profile of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole has also been systematically evaluated. Recent toxicological assessments conducted in accordance with OECD guidelines indicated no significant genotoxicity or acute toxicity at therapeutic doses. However, researchers have noted the importance of thorough metabolite identification, as the bromo- and chloro-substituents may give rise to reactive intermediates during hepatic metabolism. These insights are guiding the design of next-generation analogs with optimized safety profiles.

Looking forward, the versatility of 1-(4-bromo-2-chlorophenyl)-1H-pyrazole continues to inspire innovative research directions. Current investigations are exploring its potential as a fragment in PROTAC (proteolysis targeting chimera) development and as a ligand for targeted protein degradation. The compound's balanced lipophilicity (clogP ~2.5) and moderate molecular weight (~270 Da) make it particularly suitable for these emerging therapeutic modalities. As research progresses, this molecule is poised to make significant contributions to both fundamental chemical biology and applied drug discovery efforts.